Cas no 2089052-73-1 (trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine)

• Product Name: trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine
• CAS No: 2089052-73-1
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5289966
• Update Time: 2025-05-23

trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-methyl-1-(1-methyl-1H-pyrazol-4-yl)-, (1R,2R)-rel-
• trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine

• Inchi： 1S/C8H13N3/c1-6-3-8(6,9)7-4-10-11(2)5-7/h4-6H,3,9H2,1-2H3/t6-,8-/m1/s1
• InChI Key： JPVKPTLFDDQSIE-HTRCEHHLSA-N
• SMILES： [C@]1(C2=CN(C)N=C2)(N)C[C@H]1C

Additional information on trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine

Comprehensive Overview of trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine (CAS No. 2089052-73-1)

The compound trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine (CAS No. 2089052-73-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This cyclopropanamine derivative, characterized by its methylpyrazole moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its cyclopropane ring and amine functional group contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of current trends, the demand for heterocyclic compounds like trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine has surged, driven by their role in drug discovery and material science. Users frequently search for terms such as "cyclopropanamine derivatives", "methylpyrazole applications", and "amine-functionalized cyclopropanes", reflecting the growing curiosity about this compound's versatility. Its potential as a building block for central nervous system (CNS) therapeutics and enzyme inhibitors further elevates its relevance in modern research.

From a synthetic perspective, the trans-configuration of trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine is particularly noteworthy. This spatial arrangement enhances its interaction with biological targets, a feature often highlighted in queries like "trans-cyclopropanamine vs. cis" and "stereochemistry of amine derivatives". Researchers are also investigating its metabolic stability and bioavailability, addressing common concerns in pharmacokinetic studies. The compound's low molecular weight and high solubility make it an attractive candidate for further optimization.

Beyond pharmaceuticals, trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine has potential applications in agrochemical formulations. Its pyrazole ring is known to exhibit herbicidal and fungicidal activities, aligning with searches for "green chemistry solutions" and "sustainable crop protection". This dual utility in life sciences and agriculture underscores its interdisciplinary importance, a topic frequently discussed in academic forums and industry reports.

Quality control and analytical methods for CAS No. 2089052-73-1 are another area of focus. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency, addressing queries like "how to analyze cyclopropanamine derivatives". Regulatory compliance and Good Manufacturing Practices (GMP) are also critical considerations for industrial-scale production, reflecting the compound's transition from lab-scale to commercial viability.

In summary, trans-2-methyl-1-(1-methylpyrazol-4-yl)cyclopropanamine represents a compelling case study in the intersection of organic chemistry, drug development, and agricultural innovation. Its structural elegance and functional adaptability continue to inspire research, answering pressing questions in both academic and industrial settings. As interest in tailored molecular architectures grows, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.